Cas no 1351813-70-1 (7-Bromo-5-chloro-1H-pyrazolo[4,3-b]pyridine)

• Product Name: 7-Bromo-5-chloro-1H-pyrazolo[4,3-b]pyridine
• CAS No: 1351813-70-1
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• MDL: MFCD30185930
• CID: 4591964
• PubChem ID: 121229963
• Update Time: 2025-10-05

7-Bromo-5-chloro-1H-pyrazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-5-chloro-1H-pyrazolo[4,3-b]pyridine
• BrC1=C2C(=NC(=C1)Cl)C=NN2
• SCHEMBL25602598
• 1351813-70-1
• BEC81370
• CS-0433834
• SCHEMBL21128195
• D97081
• EN300-22032844
• DB-170295
• 7-bromo-5-chloro-2H-pyrazolo[4,3-b]pyridine
• BS-51603
• SY289345
• MFCD30185930

• MDL： MFCD30185930
• Inchi： 1S/C6H3BrClN3/c7-3-1-5(8)10-4-2-9-11-6(3)4/h1-2H,(H,9,11)
• InChI Key： WIJVXDQGEXCFBK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=NC2C=NNC=21)Cl

Computed Properties

• Exact Mass: 230.91989 g/mol
• Monoisotopic Mass: 230.91989 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6
• Molecular Weight: 232.46

Additional information on 7-Bromo-5-chloro-1H-pyrazolo[4,3-b]pyridine

7-Bromo-5-chloro-1H-pyrazolo[4,3-b]pyridine: A Comprehensive Overview

7-Bromo-5-chloro-1H-pyrazolo[4,3-b]pyridine, with the CAS number 1351813-70-1, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural features and potential applications in drug discovery. The molecule consists of a pyridine ring fused with a pyrazole ring, with substituents at positions 5 and 7 being chlorine and bromine, respectively. These halogen substituents play a crucial role in modulating the electronic properties and reactivity of the compound.

The synthesis of 7-Bromo-5-chloro-1H-pyrazolo[4,3-b]pyridine typically involves multi-step organic reactions, including nucleophilic aromatic substitution and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored various strategies to optimize the reaction conditions, such as using microwave-assisted synthesis or catalytic systems, to enhance yield and reduce reaction time. These developments highlight the importance of this compound as a key intermediate in the synthesis of more complex heterocyclic frameworks.

In terms of physical properties, 7-Bromo-5-chloro-1H-pyrazolo[4,3-b]pyridine exhibits a melting point of approximately 280°C and is sparingly soluble in common organic solvents. Its electronic structure has been studied using techniques such as UV-vis spectroscopy and cyclic voltammetry, revealing its potential as an electron-deficient aromatic system. This characteristic makes it an attractive candidate for applications in materials science, particularly in the development of organic semiconductors and optoelectronic devices.

The pharmacological properties of 7-Bromo-5-chloro-1H-pyrazolo[4,3-b]pyridine have been extensively investigated in recent years. Preclinical studies have demonstrated its ability to modulate various biological targets, including kinase enzymes and ion channels. For instance, a study published in 2023 highlighted its potential as a lead compound for the development of anticancer agents due to its inhibitory effects on oncogenic kinases. Additionally, research into its anti-inflammatory and antioxidant activities has opened new avenues for its application in the treatment of chronic diseases.

From an environmental perspective, the ecological impact of 7-Bromo-5-chloro-1H-pyrazolo[4,3-b]pyridine has been a topic of interest. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH and temperature. Regulatory agencies have also evaluated its toxicity profile, concluding that it poses minimal risk to aquatic life when used within recommended limits.

In conclusion, 7-Bromo-5-chloro-1H-pyrazolo[4,3-b]pyridine (CAS No. 1351813-70-1) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in the development of novel materials and therapeutic agents.